Cas no 133674-40-5 (3-tert-butyl-1,2-oxazole-5-carboxylic acid)

3-tert-butyl-1,2-oxazole-5-carboxylic acid structure
133674-40-5 structure
Product Name:3-tert-butyl-1,2-oxazole-5-carboxylic acid
CAS No:133674-40-5
MF:C8H11NO3
MW:169.177842378616
MDL:MFCD07701409
CID:899721
PubChem ID:21648497
Update Time:2024-11-02

3-tert-butyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI)
    • 3-tert-butyl-1,2-oxazole-5-carboxylic acid
    • SCHEMBL351579
    • Z1198173603
    • 3-tert-butyl-isoxazole-5-carboxylic acid
    • 3-(tert-Butyl)isoxazole-5-carboxylic acid
    • EN300-220251
    • 3-tert-Butylisoxazole-5-carboxylic acid
    • MFCD07701409
    • SY308858
    • 133674-40-5
    • CS-0134662
    • AKOS006284125
    • SLQOTICTFRAFGX-UHFFFAOYSA-N
    • 3-(tert-Butyl)isoxazole-5-carboxylicacid
    • DB-122786
    • MDL： MFCD07701409
    • Inchi： InChI=1S/C8H11NO3/c1-8(2,3)6-4-5(7(10)11)12-9-6/h4H,1-3H3,(H,10,11)
    • InChI Key： SLQOTICTFRAFGX-UHFFFAOYSA-N
    • SMILES： CC(C)(C)C1=NOC(=C1)C(O)=O

Computed Properties

  • Exact Mass: 169.07393
  • Monoisotopic Mass: 169.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.33

3-tert-butyl-1,2-oxazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM314984-1g
3-(tert-Butyl)isoxazole-5-carboxylic acid
 133674-40-5 95%
1g
 $704 2024-08-02
Chemenu
CM314984-500mg
3-(tert-Butyl)isoxazole-5-carboxylic acid
 133674-40-5 95%
500mg
 $429 2022-06-13
Chemenu
CM314984-5g
3-(tert-Butyl)isoxazole-5-carboxylic acid
 133674-40-5 95%
5g
 $1610 2022-06-13
Chemenu
CM314984-10g
3-(tert-Butyl)isoxazole-5-carboxylic acid
 133674-40-5 95%
10g
 $2674 2022-06-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9375-100MG
3-tert-butyl-1,2-oxazole-5-carboxylic acid
 133674-40-5 95%
100MG
 ￥ 904.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9375-250MG
3-tert-butyl-1,2-oxazole-5-carboxylic acid
 133674-40-5 95%
250MG
 ￥ 1,438.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9375-500MG
3-tert-butyl-1,2-oxazole-5-carboxylic acid
 133674-40-5 95%
500MG
 ￥ 2,402.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9375-1G
3-tert-butyl-1,2-oxazole-5-carboxylic acid
 133674-40-5 95%
1g
 ￥ 3,597.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9375-5G
3-tert-butyl-1,2-oxazole-5-carboxylic acid
 133674-40-5 95%
5g
 ￥ 10,791.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9375-10G
3-tert-butyl-1,2-oxazole-5-carboxylic acid
 133674-40-5 95%
10g
 ￥ 17,985.00 2023-03-31

3-tert-butyl-1,2-oxazole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:133674-40-5)3-tert-butyl-1,2-oxazole-5-carboxylic acid
Order Number:A950407
Stock Status:in Stock
Quantity:1g/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:07
Price ($):480.0/193.0
Email:sales@amadischem.com

3-tert-butyl-1,2-oxazole-5-carboxylic acid Related Literature

Related Categories

133674-40-5 (3-tert-butyl-1,2-oxazole-5-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:133674-40-5)3-tert-butyl-1,2-oxazole-5-carboxylic acid
A950407
Purity:99%/99%
Quantity:1g/250mg
Price ($):480.0/193.0
Email